MAGE-6 (290-298)
Description
Melanoma-associated antigen 6; MAGE-6
Scientific Research Applications
1. Genome Engineering and Strain Engineering
The genome engineering toolkit, including Multiplex Automated Genome Engineering (MAGE), has significantly expanded, facilitating the study of genes in cellular networks and aiding in the over-production of proteins, drugs, chemicals, and biofuels. MAGE is a simple, rapid, and efficient tool for simultaneous manipulation of genes in multiple loci, which has gained scientific interest for its applications in strain engineering. Its potential extends to engineering fast, robust, and over-producing strains for chemicals, drugs, and biofuels at industrial scales (Singh & Braddick, 2015).
2. Microbial Genome Annotation
Magnifying Genomes (MaGe) is a microbial genome annotation system that integrates annotation data from bacterial genomes. It supports the early-stage annotation of a genome during the finishing phase and integrates results from a wide range of bioinformatics methods. MaGe is linked to various biological databases and systems, proving useful in new microbial genome annotation projects and the exploration of already published genomes (Vallenet et al., 2006).
3. Large-Scale Genomic Data Integration
In genomic data analysis, integrating diverse sources of information from genomics experiments, such as microarray gene expression (MAGE) experiments, is crucial. Batch effect removal methods are important in combining genomic data recorded from MAGE experiments, as they attempt to remove unwanted variation associated with batch effects. This is key in achieving efficient large-scale analysis of genomic data (Lazar et al., 2013).
4. Microarray Gene Expression Markup Language (MAGE-ML)
MAGE-ML, a microarray gene expression markup language, facilitates the meaningful exchange of microarray data. It standardizes the storage and exchange of microarray data, making it easier for data producers and users to exchange information. MAGE-ML is part of MAGE, a software tool kit that integrates MAGE-ML into users' systems, simplifying the adoption of MAGE in data production settings (Spellman et al., 2002).
properties
sequence |
MVKISGGPR |
|---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
Melanoma-associated antigen 6 (290-298); MAGE-6 (290-298) |
Origin of Product |
United States |
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